N-{1-[1-(3-fluorophenyl)-3-(2-methoxyethyl)-1H-1,2,4-triazol-5-yl]-2-methylpropyl}acetamide

• IUPAC Name: N-[1-[2-(3-fluorophenyl)-5-(2-methoxyethyl)-1,2,4-triazol-3-yl]-2-methylpropyl]acetamide
• InChI: InChI=1S/C17H23FN4O2/c1-11(2)16(19-12(3)23)17-20-15(8-9-24-4)21-22(17)14-7-5-6-13(18)10-14/h5-7,10-11,16H,8-9H2,1-4H3,(H,19,23)
• InChI Key: MCGRDBIOBWKDJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NC(=NN1C2=CC(=CC=C2)F)CCOC)NC(=O)C
• Molecular Formula: C17H23FN4O2
• Molecular Weight: 334.4 g/mol

Description

• This compound is a part of the triazolopyridine class, which includes various compounds with significant biological activities, especially in cancer treatment and other therapeutic areas.

Synthesis Analysis

• The synthesis of related triazolopyridine compounds often involves modifying existing structures to enhance their biological activity or reduce toxicity. For instance, Xiao-meng Wang et al. (2015) discuss modifying a similar compound by replacing the acetamide group with an alkylurea moiety, which resulted in potent antiproliferative activities and reduced toxicity (Wang et al., 2015).

Molecular Structure Analysis

• The molecular structure of related compounds is often characterized by techniques like X-ray diffraction. For example, Xu Liang (2009) describes the structure of a similar compound, highlighting the dihedral angles between triazole rings and benzene rings, which are crucial for its biological activity (Liang, 2009).

Chemical Reactions and Properties

• Compounds in this class typically exhibit various chemical reactions depending on their functional groups. The study by Watanuki et al. (2012) explores the relationship between the structure of similar compounds and their activity against T-type Ca(2+) channels, indicating the impact of chemical structure on biological properties (Watanuki et al., 2012).

Physical Properties Analysis

• The physical properties, such as solubility and crystallinity, play a vital role in the drug's pharmacokinetics. Peter Norman (2013) discusses the crystalline forms of a similar compound, highlighting how different forms can affect absorption and efficacy (Norman, 2013).

Chemical Properties Analysis

• The chemical properties, including reactivity and stability, are crucial for the compound's application in medicinal chemistry. The research by Lazareva et al. (2017) on silylation of related compounds provides insights into how modifications can impact the chemical properties and potential applications (Lazareva et al., 2017).